(2,5-Dimethylthiophen-3-yl)boronic acid
Overview
Description
“(2,5-Dimethylthiophen-3-yl)boronic acid” is a chemical compound with the molecular formula C6H9BO2S . It is typically available in powder form .
Molecular Structure Analysis
The molecular weight of “this compound” is 156.01 g/mol . The InChI Key is RFQHMNWNEOZRLK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” is a white powder . The predicted boiling point is 311.4±52.0 °C .Scientific Research Applications
Room-Temperature Phosphorescent and Mechanoluminescent Materials : Aryl boronic acids, including (2,5-Dimethylthiophen-3-yl)boronic acid, are utilized in the creation of organic room-temperature phosphorescent (RTP) and mechanoluminescent (ML) materials. This study shows that cyclic-esterification of aryl boronic acids with dihydric alcohols can effectively screen for RTP and ML materials (Zhang et al., 2018).
Fluorescent Chemosensors : Boronic acids are instrumental in the development of selective fluorescent chemosensors for detecting various bioactive substances, crucial for disease prevention, diagnosis, and treatment. They are particularly effective in probing carbohydrates and other bioactive substances (Huang et al., 2012).
Photochromic and Computational Studies : A study focusing on dithienylethene-containing β-diketonate derivatives, including those with a 4,5-bis(2,5-dimethylthiophen-3-yl)thiophen-2-yl group, revealed insights into their photochromic behavior, especially when coordinated with a boron(III) center (Poon et al., 2013).
Boronic Acid in Flame Retardant Testing : Boronic acids, including this compound derivatives, have been used in the synthesis of flame retardants. These compounds have shown significant potential in reducing heat release, attributed to char formation mechanisms in the condensed phase (Benin et al., 2012).
Fluorescent Response to Metal Ions : A specific derivative of this compound exhibited a highly fluorescent response upon interaction with metal ions like Zn2+ and BF3·Et2O, suggesting its potential application in sensing and detection of such ions (Liu et al., 2018).
Biomedical Applications : Boronic acid polymers, which can be derived from boronic acids, have found valuable applications in various biomedical fields such as HIV, obesity, diabetes, and cancer treatment. Their unique reactivity and solubility make them highly versatile for these applications (Cambre & Sumerlin, 2011).
Genotoxic Potential Evaluation : Some derivatives of phenylboronic acid, a category to which this compound belongs, have been evaluated for their genotoxic potential. This is vital for understanding the safety profile of these compounds in medical applications (Khalil et al., 2017).
Photochromic Compounds Synthesis : Photochromic compounds synthesized using this compound have shown significant color change upon exposure to UV light. This has implications in the field of photochemistry and materials science (Orhan et al., 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2,5-dimethylthiophen-3-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BO2S/c1-4-3-6(7(8)9)5(2)10-4/h3,8-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFQHMNWNEOZRLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(SC(=C1)C)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670556 |
Source
|
| Record name | (2,5-Dimethylthiophen-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
162607-23-0 |
Source
|
| Record name | B-(2,5-Dimethyl-3-thienyl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=162607-23-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2,5-Dimethylthiophen-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-Dimethylthiophene-3-boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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